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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1191612 Get Quote

Introduction & Mechanism of Action
TMC647055 is a macrocyclic indole-based inhibitor that targets the NS5B RNA-dependent

RNA polymerase of the Hepatitis C Virus (HCV).[1] Unlike nucleoside analogs (e.g.,

Sofosbuvir) that act as chain terminators, TMC647055 binds to the "finger loop" region of the

polymerase. This allosteric binding locks the enzyme in an inactive "open" conformation,

preventing the formation of a functional replication complex.

Why the Choline Salt? The free acid form of macrocyclic inhibitors often suffers from poor

aqueous solubility, limiting bioavailability. The Choline salt form (TMC647055-Choline) is

engineered to enhance solubility and oral bioavailability.[1] In cell culture assays, correct

handling of the salt form is critical for accurate molarity calculations and preventing precipitation

in aqueous media.

Mechanism of Action Diagram
The following diagram illustrates the specific inhibition point of TMC647055 within the HCV

replication cycle.
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Figure 1: Mechanism of Action.[1] TMC647055 binds the finger loop of NS5B, locking it in an

open, inactive state, thereby blocking viral RNA synthesis.

Materials & Reagents
Critical Reagents

Reagent Specification Storage Notes

TMC647055 Choline

Salt
Purity ≥ 98% -80°C (Solid)

Hygroscopic.

Desiccate before

opening.[1]

DMSO Cell Culture Grade RT Sterile filtered.[1]

Huh7-Luc Cells
HCV Replicon

(Luciferase)
Liquid N2

Expresses HCV NS3-

NS5B + Firefly/Renilla

Luciferase.[1]

DMEM
High Glucose, No

Pyruvate
4°C Base medium.[1]

FBS Heat-Inactivated -20°C
10% final

concentration.[1]

G418 (Geneticin) Selection Antibiotic 4°C

Maintains replicon

pressure (remove

during assay).[1]

Luciferase Reagent
Bright-Glo™ or

equivalent
-20°C

For endpoint

detection.[1]

Molecular Weight Calculation (Crucial)
To ensure accurate EC50 values, you must account for the salt mass.[1]

TMC647055 Free Acid: ~606.74 g/mol [1]

TMC647055 Choline Salt: ~727.92 g/mol (Formula: C37H53N5O8S)[1]

Correction Factor: 1.20
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Expert Insight: When weighing the powder, use the salt MW (727.92 g/mol ) to calculate

Molarity. Do not use the free acid MW, or your actual concentration will be ~20% lower than

calculated.[1]

Experimental Protocol
Stock Solution Preparation
Objective: Create a 10 mM Master Stock.

Equilibrate the TMC647055 Choline Salt vial to room temperature (prevent condensation).

Weigh approximately 2-5 mg of powder.

Calculate the volume of DMSO required:

Example: For 3.64 mg of salt, add 500 µL DMSO to yield 10 mM.[1]

Vortex until completely dissolved.[1] The choline salt is highly soluble in DMSO.[1]

Aliquot (20-50 µL) and store at -80°C. Avoid freeze-thaw cycles.

Cell Seeding (Day 1)
Objective: Seed cells to reach ~80% confluency by Day 4 (readout).

Harvest Huh7-Luc replicon cells from maintenance culture.[1]

Wash cells with PBS and trypsinize.[1]

Resuspend in Assay Medium (DMEM + 10% FBS + 1% Pen/Strep).[1]

Critical:Do NOT add G418 to the Assay Medium.[1] Antibiotic pressure can mask subtle

antiviral effects or induce stress during the assay window.[1]
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Count cells and adjust density to 5,000 - 7,000 cells/well (96-well plate) or 1,500 cells/well

(384-well plate).

Dispense 90 µL (96-well) of cell suspension per well.

Incubate at 37°C, 5% CO2, 95% humidity for 24 hours to allow attachment.

Compound Treatment (Day 2)
Objective: Apply a 3-fold serial dilution series.

Intermediate Plate (Dilution):

Prepare a "Top Concentration" in Assay Medium.[1]

Target Top Concentration: 1 µM (TMC647055 is potent; EC50 is typically <100 nM).[1]

DMSO Control: Ensure final DMSO is consistent (e.g., 0.5%) across all wells.[1]

Serial Dilution:

Perform a 3-fold serial dilution (9 points + 1 DMSO control).[1]

Dilution Scheme: Transfer diluted compound from Intermediate Plate to the Cell Plate.[1]

Add 10 µL of 10x concentrated compound to the 90 µL of cells.

Final Volume: 100 µL.

Final DMSO: 0.5%.[1]

Controls:

Negative Control (0% Inhibition): 0.5% DMSO only (Cells + Virus).[1]

Positive Control (100% Inhibition): 1 µM Simeprevir or Sofosbuvir (or cells treated with a

lethal dose of Puromycin for background subtraction, though specific inhibitors are

preferred).[1]
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Incubation (Days 2-5)
Incubate plates for 72 hours at 37°C, 5% CO2.

Scientific Rationale: HCV replication is slow; 72 hours allows sufficient turnover of the

luciferase reporter to reflect inhibition of viral RNA synthesis.[1]

Readout (Day 5)
Equilibrate the Luciferase Assay Reagent (e.g., Bright-Glo) to room temperature.[1]

Remove cell plates from the incubator and equilibrate to RT (15 mins).

Add 100 µL of Luciferase Reagent to each well (1:1 ratio with media).

Shake plate on an orbital shaker for 2 minutes (lysis).

Incubate for 5-10 minutes in the dark (signal stabilization).

Measure Luminescence using a microplate reader (Integration time: 0.1 - 1.0 sec).[1]

Cytotoxicity Counter-Screen (Optional but
Recommended)
To confirm the signal drop is due to viral inhibition and not cell death:

Run a duplicate plate treated identically but read with a Cell Viability Reagent (e.g., CellTiter-

Glo or MTT) instead of Luciferase.[1]

Calculate CC50 (Cytotoxic Concentration 50%).[1]

Selectivity Index (SI) = CC50 / EC50.[1] A good candidate should have SI > 10.[1]

Data Analysis & Workflow Visualization[1]
Calculation[1]

Normalize Data:
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Curve Fitting: Plot log(Concentration) vs. % Activity.[1][2] Fit using a Non-linear regression

(4-parameter logistic equation):

[1]

Report: EC50 (concentration at 50% activity) and EC90.
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Figure 2: Step-by-step assay workflow from cell seeding to luminescence detection.
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Issue Possible Cause Solution

High EC50 (>100 nM) Incorrect MW used
Recalculate using Choline Salt

MW (727.92).

Drug precipitation

Ensure DMSO stock is fully

dissolved; check media for

turbidity.[1]

Low Signal/Noise Low cell viability

Check incubator

CO2/Humidity; ensure cells are

healthy before seeding.

Old Luciferase reagent
Use fresh substrate; protect

from light.[1]

Edge Effects Evaporation
Fill outer wells with PBS; do

not use for data.[1]

Variable Data Pipetting error

Use automated liquid handling

if possible; mix intermediate

dilutions well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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